Cas no 6269-80-3 (Heptanoic acid,2-amino-2-methyl-)
6269-80-3 structure
Product Name:Heptanoic acid,2-amino-2-methyl-
Heptanoic acid,2-amino-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid,2-amino-2-methyl-
- 2-amino-2-methylheptanoic acid
- 2-amino-2-methyl-heptanoic acid
- 2-Amino-2-methyl-heptansaeure
- AC1L5RHG
- AC1Q5S25
- AG-K-85801
- AR-1D8175
- CTK5B5658
- DL-2-Amino-2-methylheptansaeure
- NSC33391
-
- Inchi: 1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
- InChI Key: HENXVCQQPFPENU-UHFFFAOYSA-N
- SMILES: OC(C(C)(CCCCC)N)=O
Computed Properties
- Exact Mass: 159.12601
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Heptanoic acid,2-amino-2-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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